Cas no 204847-10-9 (3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid)
204847-10-9 structure
Product Name:3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
CAS No:204847-10-9
MF:C15H11NO2S
MW:269.318342447281
CID:2113707
PubChem ID:853185
Update Time:2025-09-19
3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid
- AB01334990-02
- NCGC00343109-01
- Oprea1_353447
- STK424006
- AKOS000349130
- DA-23390
- CBMicro_019591
- CCG-14279
- 3-methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid
- SCHEMBL4874592
- 3-methyl-2-thiophen-2-ylquinoline-4-carboxylic acid
- 204847-10-9
- BIM-0019735.P001
-
- Inchi: 1S/C15H11NO2S/c1-9-13(15(17)18)10-5-2-3-6-11(10)16-14(9)12-7-4-8-19-12/h2-8H,1H3,(H,17,18)
- InChI Key: QYCXQPXWFXQECL-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C(C)=C(C(=O)O)C2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 269.05104977Da
- Monoisotopic Mass: 269.05104977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 442.6±45.0 °C at 760 mmHg
- Flash Point: 221.5±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014435-250mg |
3-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid |
204847-10-9 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 014435-1g |
3-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid |
204847-10-9 | 1g |
£372.00 | 2022-02-28 | ||
| Fluorochem | 014435-2g |
3-Methyl-2-(thiophen-2-yl)quinoline-4-carboxylic acid |
204847-10-9 | 2g |
£598.00 | 2022-02-28 |
3-methyl-2-(2-thienyl)-4-Quinolinecarboxylic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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